3-Methoxy-4-[(4-nitrophenyl)methoxy]benzaldehyde oxime

• Molecular Formula: C15H14N2O5
• Molecular Weight: 302.28 g/mol
• IUPAC Name: N-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]hydroxylamine
• InChI: InChI=1S/C15H14N2O5/c1-21-15-8-12(9-16-18)4-7-14(15)22-10-11-2-5-13(6-3-11)17(19)20/h2-9,18H,10H2,1H3
• InChI Key: UNVDOFRLFOJNHX-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C=NO)OCC2=CC=C(C=C2)[N+](=O)[O-]

Description

3-methoxy-4-[(4-nitrobenzyl)oxy]benzaldehyde oxime is a C-nitro compound, an aldoxime and an aromatic ether.

Scientific Research Applications

Spectroscopic and Physicochemical Analysis

The compound 4-methoxy-benzaldehyde oxime, a derivative related to the chemical , has been subjected to detailed conformational, spectroscopic, optical, and physicochemical analyses. These studies provide insights into the most probable geometries of the molecule, its behavior in various solvents, and its stability arising from hyper-conjugative interactions and charge delocalization. This research highlights the compound's potential applications in fields where understanding the molecular structure and reactivity is crucial (Kaya, Kucuk & Kaya, 2018).

Crystallographic Studies and Electronic Structure Analysis

Investigations into the crystallographic structure and electronic properties of related oxime ether derivatives reveal intricate intermolecular interactions and an understanding of the molecular electrostatic potential. These studies provide valuable information for the design and development of new materials with specific electronic and structural properties (Dey et al., 2017).

Oxidative Transformations in Synthetic Chemistry

The conversion of aryloximes to corresponding arylaldehydes, a process related to the compound , represents an important oxidative transformation in synthetic chemistry. The kinetics and mechanisms of these transformations have been studied, offering valuable insights for optimizing and applying these reactions in synthetic pathways (ManjunathaA et al., 2021).

Antibacterial, Antioxidant, and Anti-Inflammatory Activities

The synthesis and characterization of azo Schiff base ligands related to the compound have been conducted, revealing significant in-vitro antibacterial, antioxidant, and anti-inflammatory activities. These findings suggest potential applications in the development of new therapeutic agents and protective agents against oxidative stress (Kasare et al., 2019).